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Compound of Interest

Compound Name: Spathulenol

Cat. No.: B192435 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Spathulenol is a tricyclic sesquiterpenoid alcohol found in the essential oils of

numerous plant species, including those from the Asteraceae, Lamiaceae, and Myrtaceae

families.[1] This natural compound has attracted significant interest in phytomedicine due to its

broad spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial,

and immunomodulatory effects.[2] Its potential mechanisms of action often involve the

modulation of key signaling pathways, making it a promising candidate for the development of

novel therapeutic agents.[3] This document provides a comprehensive overview of the

applications of spathulenol in research, summarizing key quantitative data and detailing

relevant experimental protocols.

Biological Activities and Applications
Spathulenol exhibits a range of pharmacological effects that are currently under investigation.

The primary areas of research include its potential as an anti-inflammatory, anticancer,

antimicrobial, and immunomodulatory agent.

Anti-inflammatory Activity
Spathulenol has demonstrated significant anti-inflammatory properties by inhibiting key

enzymes and mediators in the inflammatory cascade.[3] Its mechanism shares similarities with

nonsteroidal anti-inflammatory drugs (NSAIDs) by targeting the arachidonic acid pathway.[3][4]
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Quantitative Data: In Vitro Anti-inflammatory Activity

The following table summarizes the comparative inhibitory concentrations (IC50) of

spathulenol against standard NSAIDs.

Parameter
Spathulenol
IC50 (µg/mL)

Indomethacin
IC50 (µg/mL)

Diclofenac
IC50 (µg/mL)

Reference

COX-1 Inhibition 51.46 28.66 18.24 [3]

Lipoxygenase

(LOX) Inhibition
32.63 Not Specified Not Specified [3][4]

Hemolysis

Inhibition
72.63 39.34 35.28 [3][4]

Protein

Denaturation

Inhibition

52.28 Not Specified Not Specified [3][4]

Proteinase

Inhibition
59.35 39.64 32.46 [3][4]

Mechanism of Action: Inhibition of the Arachidonic Acid Cascade

Spathulenol exerts its anti-inflammatory effects primarily by inhibiting cyclooxygenase (COX)

and lipoxygenase (LOX) enzymes.[3] This dual inhibition reduces the production of pro-

inflammatory mediators like prostaglandins and leukotrienes from arachidonic acid.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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